ethyl 2-[(cyclopropylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate
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Description
Ethyl 2-[(cyclopropylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate is a useful research compound. Its molecular formula is C17H17NO3S and its molecular weight is 315.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 315.09291458 g/mol and the complexity rating of the compound is 418. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Polymer Chemistry and Material Science
Research on related compounds has shown applications in polymer chemistry, where derivatives of cyclopropylcarbonyl and thiophene have been used in enzymatically catalyzed oxidative polymerization. For instance, ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate was oligomerized using horseradish peroxidase as a catalyst, highlighting the potential of these compounds in creating novel polymeric materials (Yan Pang, H. Ritter, Monir Tabatabai, 2003).
Antimicrobial and Antioxidant Applications
Compounds structurally related to ethyl 2-[(cyclopropylcarbonyl)amino]-4-phenyl-3-thiophenecarboxylate have been synthesized and evaluated for their antimicrobial and antioxidant properties. For example, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates demonstrated excellent antibacterial and antifungal activity, as well as profound antioxidant potential, indicating their relevance in developing new therapeutic agents (K. Raghavendra et al., 2016).
Anticancer Research
In anticancer research, novel thiophene and benzothiophene derivatives have been synthesized and evaluated for their anti-proliferative activity against various cancer cell lines. These studies demonstrate the potential of these compounds in developing new anticancer therapies. Compounds such as ethyl 5-amino-3-(4-chlorostyryl)-4-cyanothiophene-2-carboxylate showed significant activity, highlighting the importance of the thiophene moiety and its derivatives in medicinal chemistry (R. Mohareb et al., 2016).
Ethylene Biosynthesis and Plant Biology
While not directly related to the compound , research on the ethylene precursor, 1-aminocyclopropane-1-carboxylic acid (ACC), and its derivatives, provides insight into the biological significance of cyclopropane-containing compounds. These studies explore the role of ACC in plant development, stress responses, and ethylene biosynthesis, suggesting a broader context for the application of cyclopropane derivatives in understanding plant physiology and developing agricultural technologies (B. V. D. Poel, D. Straeten, 2014).
Properties
IUPAC Name |
ethyl 2-(cyclopropanecarbonylamino)-4-phenylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3S/c1-2-21-17(20)14-13(11-6-4-3-5-7-11)10-22-16(14)18-15(19)12-8-9-12/h3-7,10,12H,2,8-9H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHXXWOOUWYJOHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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